Cas no 1373423-23-4 (4-((Phenylamino)methyl)picolinimidamide hydrochloride)

• Product Name: 4-((Phenylamino)methyl)picolinimidamide hydrochloride
• CAS No: 1373423-23-4
• MF: C₁₃H₁₅ClN₄
• MW: 262.73800110817
• CID: 4937283
• Update Time: 2025-10-28

4-((Phenylamino)methyl)picolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-((Phenylamino)methyl)picolinimidamide hydrochloride
• 4-((PHENYLAMINO)METHYL)PICOLINIMIDAMIDE HCL

• Inchi： 1S/C13H14N4.ClH/c14-13(15)12-8-10(6-7-16-12)9-17-11-4-2-1-3-5-11;/h1-8,17H,9H2,(H3,14,15);1H
• InChI Key： QQOMCVXSQAYHCF-UHFFFAOYSA-N
• SMILES： Cl.N(C1C=CC=CC=1)CC1C=CN=C(C(=N)N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 248
• Topological Polar Surface Area: 74.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-((Phenylamino)methyl)picolinimidamide hydrochloride

Introduction to 4-((Phenylamino)methyl)picolinimidamide hydrochloride (CAS No. 1373423-23-4)

4-((Phenylamino)methyl)picolinimidamide hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1373423-23-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of picolinimidamide derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a phenylamino group and a methyl-substituted picolinimidamide core, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery.

The phenylamino moiety in 4-((Phenylamino)methyl)picolinimidamide hydrochloride plays a crucial role in modulating the compound's interactions with biological targets. Phenylamino groups are frequently incorporated into pharmacophores due to their ability to enhance binding affinity and selectivity. In this context, the phenyl ring provides a hydrophobic surface that can interact favorably with lipid-rich environments, while the amino group allows for hydrogen bonding and ionic interactions with polar residues in protein targets. These characteristics make the compound an attractive candidate for developing small-molecule inhibitors or modulators.

The picolinimidamide core of 4-((Phenylamino)methyl)picolinimidamide hydrochloride is another key feature that contributes to its biological relevance. Picolinimidamide derivatives have been extensively studied for their potential roles in various biological pathways, including enzyme inhibition and DNA intercalation. The imidazole ring within the picolinimidamide moiety can form stable interactions with nucleic acids and proteins, making it a versatile platform for designing molecules that can disrupt or modulate specific biological processes. This structural motif has been explored in the development of antiviral, anticancer, and anti-inflammatory agents.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing the structure-activity relationships (SAR) of picolinimidamide derivatives. The introduction of substituents such as alkyl, aryl, or heterocyclic groups can significantly alter the pharmacological properties of these compounds. In the case of 4-((Phenylamino)methyl)picolinimidamide hydrochloride, the methyl substitution on the picolinimidamide ring enhances its solubility and bioavailability, which are critical factors for drug efficacy. Additionally, modifications to the phenylamino group can fine-tune its binding interactions with target proteins, leading to improved selectivity and reduced off-target effects.

One of the most compelling aspects of 4-((Phenylamino)methyl)picolinimidamide hydrochloride is its potential application in addressing unmet medical needs. Current research suggests that this compound may exhibit inhibitory activity against certain enzymes or receptors involved in pathological conditions such as inflammation, neurodegeneration, and cancer. For instance, studies have indicated that picolinimidamide derivatives can modulate the activity of kinases and other signaling enzymes that play a role in disease progression. By targeting these critical pathways, 4-((Phenylamino)methyl)picolinimidamide hydrochloride holds promise as a lead compound for further development into novel therapeutic agents.

The synthesis of 4-((Phenylamino)methyl)picolinimidamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of a phenylamine derivative followed by condensation with a picolinate precursor to form the picolinimidamide core. Subsequent modifications, such as methylation and salt formation with hydrochloric acid, yield the final product. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for transitioning from laboratory-scale research to industrial manufacturing.

In terms of pharmacokinetic properties, 4-((Phenylamino)methyl)picolinimidamide hydrochloride exhibits favorable characteristics that make it suitable for clinical development. Preliminary studies have shown that this compound has good oral bioavailability and moderate metabolic stability, suggesting its potential for systemic administration. Additionally, its solubility profile allows for formulation into various dosage forms, including tablets and capsules, which enhances patient compliance. These attributes are critical considerations during drug development as they directly impact therapeutic efficacy and patient acceptance.

The safety profile of 4-((Phenylamino)methyl)picolinimidamide hydrochloride is another important aspect that has been evaluated through preclinical studies. Toxicological assessments have been conducted to determine its acute toxicity, chronic toxicity, and potential side effects. These studies provide valuable insights into the compound's safety margins and help identify any necessary modifications to improve its tolerability. As with any pharmaceutical candidate, thorough safety evaluations are essential before proceeding to clinical trials involving human subjects.

Current research trends in the field of picolinimidamide derivatives continue to evolve with new discoveries being made at an unprecedented pace. Innovations in computational chemistry and high-throughput screening technologies have accelerated the identification of novel lead compounds like 4-((Phenylamino)methyl)picolinimidamide hydrochloride. These advancements allow researchers to explore complex molecular interactions more efficiently and identify promising candidates for further optimization.

The future prospects for 4-((Phenylamino)methyl)picolinimidamide hydrochloride are promising as it represents a well-designed molecule with multiple points of optimization for therapeutic applications. Ongoing research aims to refine its pharmacological properties through structural modifications and explore new indications where it may provide therapeutic benefits. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further development efforts and bring this compound closer to clinical validation.